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Compound of Interest

Compound Name: SPR39

Cat. No.: B12404669 Get Quote

Mechanism of Action and Spectrum
Tebipenem, the active form of TBP-PI-HBr, functions as a carbapenem antibiotic. Like other β-

lactam antibiotics, it inhibits bacterial cell wall synthesis, leading to bacterial cell death. A key

advantage of carbapenems is their stability against many β-lactamase enzymes, which are a

common cause of antibiotic resistance. Tebipenem demonstrates potent activity against a wide

range of Gram-negative bacteria, including extended-spectrum β-lactamase (ESBL)-producing

and quinolone-resistant Enterobacterales. Its antimicrobial spectrum is comparable to that of IV

carbapenems like ertapenem and meropenem.

Upon oral administration, TBP-PI-HBr is rapidly absorbed and converted to its active form,

tebipenem (formerly SPR859), by intestinal esterases. The prodrug itself is not detectable in

systemic circulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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